
Technical Support Center: Optimizing Disperse
Red 15 Sublimation in Pyrotechnic

Compositions

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
1-[(2-Butoxyethyl)amino]-4-

hydroxyanthraquinone

CAS No.: 94313-83-4

Cat. No.: B12674357

Get Quote

Welcome to the technical support center for advanced pyrotechnic applications. This guide is

designed for researchers and scientists focused on optimizing the sublimation rates and color

performance of C.I. Disperse Red 15 in smoke-generating formulations. Here, we move beyond

basic recipes to explore the underlying principles that govern performance, providing you with

the expert insights needed to troubleshoot and refine your experimental designs.

Section 1: Frequently Asked Questions (FAQs)
This section addresses the most common initial queries encountered during the formulation of

colored smoke compositions.

Q1: Why is my red smoke appearing weak, thin, or pale?

A1: Low smoke density or poor color yield is typically a result of an inefficient sublimation rate.

The core issue is that an insufficient quantity of the Disperse Red 15 dye is transitioning into an

aerosol of fine, solid particles. This can be traced back to several root causes:
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Suboptimal Burn Temperature: The pyrotechnic composition is not reaching the ideal

temperature for the rapid sublimation of Disperse Red 15. Disperse dyes generally sublime

effectively between 150°C and 230°C[1][2]. If the temperature is too low, the sublimation rate

is slow.

Poor Heat Transfer: Inefficient heat distribution throughout the pyrotechnic matrix can lead to

localized "cold spots," leaving a significant portion of the dye un-sublimated.

Incorrect Formulation Ratios: An excessively high dye percentage can act as a heat sink,

lowering the overall reaction temperature. Conversely, too little dye will inherently produce a

pale smoke.

Q2: My smoke is coming out brown or black instead of red. What's causing this color shift?

A2: A brown or black smoke is a definitive sign of thermal decomposition. Instead of

sublimating into a gaseous state and re-condensing into a red aerosol, the Disperse Red 15

molecules are being destroyed by excessive heat. The primary culprit is a pyrotechnic core that

burns too hot. The fuel-to-oxidizer ratio must be adjusted to lower the combustion temperature

to within the dye's sublimation window[1].

Q3: The smoke grenade ignites but sputters or burns erratically. How can I achieve a

consistent burn rate?

A3: An inconsistent burn rate almost always points to issues with the physical properties of the

pyrotechnic mixture. Key factors include:

Lack of Homogeneity: If the fuel, oxidizer, and dye are not intimately and uniformly mixed,

the reaction will proceed unevenly, causing sputtering.

Inconsistent Compaction Density: The pressure used to consolidate the mixture affects the

propagation of the combustion front. Variations in density will lead to an erratic burn.

Presence of Moisture: Water absorbed by the components (especially the fuel, like lactose or

sugar) can interfere with ignition and sustained combustion. All ingredients must be

scrupulously dry.

Q4: What are the key physical properties of Disperse Red 15 that I should be aware of?
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A4: Understanding the dye's properties is fundamental to optimizing its performance. Disperse

Red 15, an anthraquinone-based dye, has characteristics that make it suitable for sublimation

applications, but these must be respected in the formulation.

Property Value / Description Source(s)

Chemical Name
1-Amino-4-hydroxyanthracene-

9,10-dione
[3]

C.I. Number 60710 [4]

Molecular Formula C₁₄H₉NO₃ [4][5]

Molecular Weight 239.23 g/mol [4][5]

Melting Point ~207-209 °C [3]

Appearance
Deep Purple to Dark Brown

Crystalline Powder
[5]

Solubility
Soluble in acetone, ethanol,

benzene. Low water solubility.
[2][3][4]

Sublimation Temp.
Disperse dyes typically

sublime at 150-230°C.
[1][2]

Section 2: In-Depth Troubleshooting Guide
This guide provides a systematic approach to diagnosing and resolving complex issues

encountered during your experiments.

Issue 1: Low Smoke Density and Poor Color Yield
The perceived density of colored smoke is a function of the mass of dye aerosolized per unit

time. Optimizing this requires a multi-faceted approach targeting the formulation's

thermodynamics and kinetics.

The following diagram outlines a decision-making process for addressing low smoke density.
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Start: Low Smoke Density

Analyze post-burn residue.
Is there a large amount
of un-sublimated dye?

Is the burn temperature
within the optimal sublimation

range (180-220°C)?

Adjust Fuel/Oxidizer Ratio
(e.g., increase fuel like lactose)

to lower temperature.

No (Too High, color is brown/black)

Adjust Fuel/Oxidizer Ratio
(e.g., increase oxidizer like KClO₃)

to raise temperature.

No (Too Low)Are all components
finely powdered (<100 μm)?

Yes (Temp is Optimal)

Success: Optimal
Smoke Density Achieved

Yes (High Residue)

Improve Mixing Protocol.
Use finer particle sizes.

Ensure uniform heat transfer.

No (Low Residue)

Reduce particle size of
all components individually

before mixing.

No

Yes
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Define Baseline Formulation
(e.g., 40% Dye, 30% Fuel, 30% Oxidizer)

Prepare & Test 3-5 Small Batches
with Varying Fuel/Oxidizer Ratios

(e.g., F:O of 0.8, 1.0, 1.2)

Evaluate Performance:
1. Smoke Color (Visual)

2. Smoke Density (Visual/Optical)
3. Burn Rate (Time)
4. Residue Analysis

Is Performance Optimal?

Performance Issue:
Color is Brown/Black (Too Hot)

Action: Increase Fuel %

No (Too Hot)

Performance Issue:
Low Density, High Residue (Too Cold)

Action: Increase Oxidizer %

No (Too Cold)

Finalize Optimized Formulation

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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1. Making sure you're not a bot! [tib.eu]

2. hzreward.com [hzreward.com]

3. chembk.com [chembk.com]

4. worlddyevariety.com [worlddyevariety.com]

5. C.I. Disperse Red 15 | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [Technical Support Center: Optimizing Disperse Red 15
Sublimation in Pyrotechnic Compositions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12674357/docs#technical-support-center-optimizing-
disperse-red-15-sublimation-in-pyrotechnic-compositions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12674357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

